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Compound of Interest

3-(1-Methylpiperidin-4-YL)-1H-
Compound Name:
indole

Cat. No.: B029061

CAS Number: 17403-07-5

Introduction

3-(1-Methylpiperidin-4-YL)-1H-indole, also known as Naratriptan Related Compound A, is a
pivotal heterocyclic compound that serves as a critical intermediate in the synthesis of
Naratriptan, a selective serotonin 5-HT1B/1D receptor agonist used in the treatment of
migraine headaches.[1][2][3][4] This guide provides a comprehensive technical overview of its
chemical properties, synthesis, pharmacological significance, and safety considerations,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

This section summarizes the key physicochemical properties of 3-(1-Methylpiperidin-4-
YL)-1H-indole. These properties are essential for its handling, characterization, and application
in synthetic chemistry.
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Property Value Source

Molecular Formula C14H1sN:2 [51[6]

Molecular Weight 214.31 g/mol [5]1[6]
3-(1-methylpiperidin-4-yl)-1H-

IUPAC Name ) ( yiPp ¥ [1][6]
indole

3-(N-Methylpiperidinyl)indole,
3-(1-Methyl-4-

Synonyms L .
piperidinyl)indole, Naratriptan
USP Related Compound A
XLogP3 2.8 [6]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor
ydrog p 5 [6]
Count
Rotatable Bond Count 1 [6]

Synthesis of 3-(1-Methylpiperidin-4-YL)-1H-indole

The synthesis of 3-(1-Methylpiperidin-4-YL)-1H-indole is a crucial step in the production of
Naratriptan. Several synthetic routes have been developed, with a common strategy involving
the condensation of an indole derivative with a substituted piperidone.

General Synthetic Workflow

The following diagram illustrates a common synthetic pathway to 3-(1-Methylpiperidin-4-
YL)-1H-indole and its subsequent conversion to Naratriptan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-(1-Methylpiperidin-4-
YL)-1H-indole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029061#3-1-methylpiperidin-4-yl-1h-indole-cas-
number-17403-07-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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